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Compound of Interest

Compound Name: p-Chlorophenyl methyl sulfoxide

CAS No.: 934-73-6

Cat. No.: B1581415

Get Quote

Executive Summary
p-Chlorophenyl methyl sulfoxide (1-Chloro-4-(methylsulfinyl)benzene) is a pivotal

organosulfur intermediate used extensively in asymmetric synthesis and pharmaceutical

metabolite profiling. Distinguished by its chiral sulfinyl center, it serves as a standard model

substrate for evaluating enantioselective oxidation catalysts and is a known metabolite of p-

chlorophenyl methyl sulfide-based pesticides and drugs. This guide provides a rigorous

technical analysis of its physicochemical properties, validated synthesis protocols, and

analytical identification strategies.
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Parameter Specification

CAS Registry Number 934-73-6

IUPAC Name 1-Chloro-4-(methylsulfinyl)benzene

Synonyms
Methyl 4-chlorophenyl sulfoxide; p-Chlorophenyl

methyl sulfoxide

Molecular Formula C₇H₇ClOS

Molecular Weight 174.65 g/mol

SMILES CS(=O)C1=CC=C(Cl)C=C1

InChI Key UBDUBBTYCRJUHW-UHFFFAOYSA-N

Physical & Spectral Characterization[3][8][9][10][11]
Accurate identification relies on distinguishing the sulfoxide from its reduced sulfide precursor

and over-oxidized sulfone byproduct.

Physical Properties
Property Value Context

Appearance White crystalline solid/powder Standard state

Melting Point 45–46 °C
Distinct from Sulfone (MP

~98°C)

Boiling Point 135–136 °C @ 5 Torr
High thermal stability under

vacuum

Solubility
Soluble in CHCl₃, CH₂Cl₂,

DMSO, Ethanol
Poor solubility in water

Spectroscopic Data (Validated)
1H NMR (400 MHz, CDCl₃): The spectrum is characterized by the distinct methyl singlet and

the para-substituted aromatic system.
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δ 7.58 (d, J = 8.5 Hz, 2H, Ar-H ortho to sulfinyl)

δ 7.49 (d, J = 8.5 Hz, 2H, Ar-H ortho to chloro)

δ 2.71 (s, 3H, S(O)-CH₃)

Mass Spectrometry (EI, 75 eV):

Molecular Ion (M+):m/z 174/176 (characteristic 3:1 Cl isotope pattern)

Base Peak:m/z 159 (M – CH₃)

Fragment:m/z 111 (Chlorophenyl cation, Cl-C₆H₄⁺)

Synthesis & Manufacturing Protocols
Method A: Controlled Chemical Oxidation (Laboratory
Scale)
This protocol utilizes Sodium Metaperiodate (NaIO₄) to prevent over-oxidation to the sulfone, a

common issue with stronger oxidants like m-CPBA.

Reagents:

p-Chlorothioanisole (Methyl 4-chlorophenyl sulfide)

Sodium Metaperiodate (NaIO₄)

Solvent: Methanol/Water (1:1 v/v)

Protocol:

Dissolution: Dissolve 10 mmol of p-chlorothioanisole in 30 mL of Methanol.

Oxidant Addition: Add a solution of 11 mmol NaIO₄ in 30 mL water dropwise at 0 °C.

Reaction: Stir at 0 °C for 2 hours, then allow to warm to room temperature overnight.
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Quench & Extraction: Filter off the precipitated sodium iodate. Extract the filtrate with

Dichloromethane (3 x 20 mL).

Purification: Dry organic layer over MgSO₄, concentrate in vacuo. Recrystallize from

hexane/ether if necessary.

Method B: Enantioselective Synthesis (Biocatalytic)
For applications requiring chiral purity (e.g., (S)-p-Chlorophenyl methyl sulfoxide), enzymatic

oxidation using Nitrobenzene Dioxygenase (NBDO) or chemical catalysis with Vanadium-Schiff

base complexes is employed.

Workflow Visualization: The following diagram illustrates the oxidative pathway and the critical

divergence between sulfoxide and sulfone formation.

Reaction Control Factors

p-Chlorothioanisole
(Starting Material)

p-Chlorophenyl Methyl Sulfoxide
(Target: CAS 934-73-6)

Controlled Oxidation
(NaIO4 or 1 eq m-CPBA) p-Chlorophenyl Methyl Sulfone

(Over-oxidation Byproduct)

Excess Oxidant
(Unwanted Side Reaction)

Temperature < 0°C

Stoichiometry 1.05 eq

Click to download full resolution via product page

Caption: Stepwise oxidation pathway highlighting the critical control point to avoid sulfone

formation.

Analytical Identification Strategy
Distinguishing the sulfoxide from its sulfide precursor and sulfone analog is critical for purity

assessment.

HPLC Separation (Chiral & Achiral):
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Column: Chiralcel OD-H (for enantiomer separation) or C18 (for chemical purity).

Mobile Phase: Hexane/Isopropanol (90:10).

Flow Rate: 1.0 mL/min.

Retention Times (Approximate):

Sulfide: ~5.0 min (Elutes first, non-polar)

Sulfoxide (Target): ~7.0 - 8.0 min (More polar)

Sulfone: Distinct retention (often elutes between or after, depending on phase).

Decision Logic for Identification: Use the following logic gate to confirm identity based on

experimental data.
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Click to download full resolution via product page

Caption: Analytical decision tree for distinguishing sulfoxide from sulfide and sulfone analogs.

Applications in Drug Development[2]
Chiral Ligand Synthesis: The enantiopure form ((R) or (S)) acts as a chiral controller in

asymmetric allylations and Lewis acid-catalyzed reactions.
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Metabolic Profiling: It is a primary metabolite of p-chlorophenyl methyl sulfide, a moiety found

in various agrochemicals and pharmacological agents. Monitoring its formation helps map

oxidative metabolic pathways (S-oxidation) in liver microsome assays.

Active Pharmaceutical Ingredient (API) Intermediate: Used in the synthesis of sulfoximine-

based inhibitors and as a scaffold for modification in medicinal chemistry campaigns

targeting COX-2 inhibition or anti-ulcer activity (analogous to proton pump inhibitors).

Safety & Handling (MSDS Summary)
GHS Classification: Warning.[1]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Handling: Handle under inert atmosphere (Nitrogen/Argon) if high purity is required, as

sulfoxides can be hygroscopic.

Storage: Store at 2-8 °C. Desiccate to prevent moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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